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Get Quote

TPCA-1 is a potent and selective inhibitor of IκB kinase β (IKK-2/IKKβ), which acts on the NF-κB

signaling pathway. It is also reported to inhibit STAT3 phosphorylation and enhance apoptosis [1] [2] [3].

Key Chemical Properties

Property Specification

Molecular Formula C₁₂H₁₀FN₃O₂S [2] [4] [5]

Molecular Weight 279.29 g/mol [1] [2] [4]

CAS Number 507475-17-4 [6] [2] [4]

Purity Typically ≥97% to 99.85% (HPLC) [1] [2] [4]

Stock Solution Preparation and Storage

Solubility: Highly soluble in DMSO (≥100 mg/mL or approximately 200-358 mM) [6] [3] [5]. It is

insoluble in water or ethanol [6].
Recommended Stock Concentration: A common concentration for a ready-to-use stock is 10 mM
[3].
Preparation Example: To prepare a 10 mM stock solution, add 1.79 mL of anhydrous DMSO to 5 mg

of TPCA-1 lyophilized powder [1] [2].
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Storage:

Lyophilized Powder: Store desiccated at -20°C; stable for at least 24 months [2].
DMSO Stock Solution: Store at -20°C or -80°C. Aliquot thoroughly to avoid repeated freeze-

thaw cycles. Use within 3 to 6 months to prevent loss of potency [2] [3].

Experimentally Validated Working Concentrations

The following table summarizes effective concentrations of TPCA-1 from cited research. You should

determine the optimal concentration for your specific experimental system.

In Vitro Applications

Cell Type /
Assay System

Assay Type Concentration
Incubation
Time

Key Findings /
Effect

PMID

C57BL/6
mouse BMDM
cells [1]

Anti-
inflammatory

Activity

0.5 μM 1 hr pre-
treatment

Inhibition of LPS-
stimulated TNFα

production

22533790

Human
Peripheral
Blood
Monocytes [1]
[7] [3]

Cytokine

Production

0.1 - 10 μM ~24 hours Inhibition of LPS-

induced TNF-α, IL-6,
and IL-8 production

(IC₅₀: 170-320 nM)

15316093

Human Glioma
Cell Lines
(U87, MT330,
etc.) [1] [6]

Cell
Proliferation

(MTT)

0 - 50 μM 3 days Inhibition of cell
proliferation

22509977

Non-Small Cell
Lung Cancer
(NSCLC) Cells
(HCC827,

H1975) [3]

Cell Viability /
Western Blot

0 - 10 μM / 0 -
2 μM

0.5 - 2
hours

Suppressed
proliferation;

inhibited STAT3
phosphorylation

24401319

In Vivo Application (Murine Collagen-Induced Arthritis Model)
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Dosage: 3, 10, or 20 mg/kg [1] [6] [7]

Administration Route: Intraperitoneal (i.p.) [1] [6] [7]
Dosing Frequency: Twice daily (b.i.d.) [1] [6]

Key Outcome: Prophylactic administration resulted in a dose-dependent reduction in arthritis severity
and delayed disease onset [1].

Detailed Experimental Protocols

Here are detailed methodologies for key experiments involving TPCA-1.

1. IKK-2 Kinase Assay (Cell-Free System) This protocol measures the direct inhibition of IKK-2 kinase

activity by TPCA-1 using a time-resolved fluorescence resonance energy transfer (TR-FRET) assay [1] [6].

Recombinant Enzyme: Recombinant human IKK-2 (residues 1-756) expressed as an N-terminal

GST-tagged fusion protein.
Assay Buffer: 50 mM HEPES, 10 mM MgCl₂, 1 mM CHAPS, pH 7.4, with 1 mM DTT and 0.01% w/v

BSA.
Procedure:

Dilute IKK-2 to 5 nM final concentration in assay buffer.
Add the enzyme to wells containing various concentrations of TPCA-1 or DMSO vehicle (3%

final).
Initiate the reaction by adding GST-IκBα substrate (25 nM final) and ATP (1 μM final) in a total

volume of 30 μL.
Incubate the reaction for 30 minutes at room temperature.

Terminate the reaction by adding 15 μL of 50 mM EDTA.
Add detection reagent containing an europium-chelate-labeled anti-phosphoserine-IκBα

antibody and an allophycocyanin-labeled anti-GST antibody. Incubate for 60 minutes at room
temperature.

Measure the degree of GST-IκBα phosphorylation as a ratio of specific 665-nm energy transfer
signal to reference europium 620-nm signal.

2. Cell-Based Assay for Cytokine Inhibition This protocol assesses the inhibition of pro-inflammatory

cytokine production in cells [7] [3].

Cell Line: Human peripheral blood monocytes.
Stimulation: Lipopolysaccharide (LPS).

TPCA-1 Treatment:
Prepare working concentrations from the DMSO stock (e.g., 0.1, 0.3, 1, 3, and 10 μM) in cell

culture medium.
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Pre-treat cells with TPCA-1 for 30 minutes before challenging with LPS.

Incubate for approximately 24 hours.
Readout: Measure the production of TNF-α, IL-6, and IL-8 in the supernatant by immunoassay.

TPCA-1 inhibits production with IC₅₀ values of 170, 290, and 320 nM, respectively [1] [3].

Mechanism of Action and Signaling Pathways

TPCA-1 primarily functions as a potent and selective ATP-competitive inhibitor of IKKβ (IKK-2) with an

IC₅₀ of 17.9 nM in cell-free assays. It exhibits 22-fold selectivity over IKKα and over 550-fold selectivity

against other kinases and enzymes [1] [4] [5].

The diagrams below illustrate the core signaling pathways affected by TPCA-1.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 7 Tech Support

https://www.smolecule.com/products/s547972?utm_src=pdf-body
https://www.smolecule.com/products/s547972?utm_src=pdf-body
https://www.selleckchem.com/products/tpca-1.html
https://www.medchemexpress.com/TPCA-1.html?srsltid=AfmBOoqRJqoUU1HpWGNMHqoJGOXSigWD1utOL4XJ1h-oDMSHSqSYX2uC
https://www.smolecule.com/products/s547972?utm_src=pdf-body
https://www.selleckchem.com/products/tpca-1.html
https://www.tocris.com/products/tpca-1_2559
https://www.rndsystems.com/products/tpca-1_2559
https://www.smolecule.com/products/s547972?utm_src=pdf-body
https://www.smolecule.com/products/s547972?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


TPCA-1 Inhibits NF-κB and STAT3 Pathways
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Important Handling Notes

Solvent Control: Always include a DMSO vehicle control in your experiments. The final concentration

of DMSO in cell culture should generally be kept low (e.g., 0.1% or less) to avoid cytotoxicity.
In Vivo Formulation: For animal studies, TPCA-1 can be formulated as a homogeneous suspension.

For example, 5 mg of TPCA-1 can be mixed with 1 mL of a 0.5% carboxymethyl cellulose sodium salt
(CMC-Na) solution to achieve a 5 mg/mL working concentration for administration [6].
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Quality Control: Use high-quality, freshly prepared DMSO to dissolve the compound. Verify the

solubility if a precipitate is observed.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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